Cas no 14770-51-5 (Propanoic-2,2-d2 acid-d(9CI))

Propanoic-2,2-d2 acid-d (9CI) is a deuterated form of propionic acid, where hydrogen atoms at the 2-position and the acidic proton are replaced with deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and kinetic studies, providing distinct spectral signatures and reduced signal overlap. The compound is particularly valuable in mechanistic research, metabolic studies, and as a tracer in chemical and biochemical applications. Its high isotopic purity ensures reliable data interpretation, while its stability under standard conditions makes it suitable for a range of experimental setups. This deuterated derivative is essential for researchers requiring precise isotopic labeling in organic and analytical chemistry.

Propanoic-2,2-d2 acid-d(9CI) structure

Product Name:Propanoic-2,2-d2 acid-d(9CI)

CAS No:14770-51-5

MF:C₃H₆O₂

MW:77.097026348114

CID:138188

PubChem ID:16212409

Update Time:2025-10-16

Propanoic-2,2-d2 acid-d(9CI) Chemical and Physical Properties

Names and Identifiers

- Propanoic-2,2-d2 acid-d(9CI)
- Propionic-2,2-D2 Acid-D
- (2,2-2H2)propan(2H)oic acid
- PROPIONIC-2,2-D2 ACID
- PROPIONIC ACID (2,2-D2)
- PROPIONIC-2,2-D2 ACID-D, 99 ATOM % D
- deuterio 2,2-dideuteriopropanoate
- (2,2-~2~H_2_)Propan(~2~H)oic acid
- DTXSID20583628
- PROPIONIC-2,2-D2ACID
- J-008401
- 14770-51-5
- Inchi： 1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i2D2/hD
- InChI Key： XBDQKXXYIPTUBI-VLZJNYFYSA-N
- SMILES： O([2H])C(C([2H])([2H])C)=O

Computed Properties

Exact Mass: 80.0744
Monoisotopic Mass: 77.055609668g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 40.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Color/Form: Not available
Density: 1.03 g/mL at 25 °C(lit.)
Melting Point: −24-−23 °C(lit.)
Boiling Point: 141 °C(lit.)
Flash Point: 125 °F
Refractive Index: n20/D 1.386(lit.)
PSA: 26.3
Solubility: Not available

Propanoic-2,2-d2 acid-d(9CI) Security Information

Hazardous Material transportation number：UN 3463 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： 23-36-45
Hazardous Material Identification：

Propanoic-2,2-d2 acid-d(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA00604-1g	Propanoic-2,2-d2 acid-d(9CI)	14770-51-5	99% (CP)	1g	¥1578.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	377929-1G	Propanoic-2,2-d2 acid-d(9CI)	14770-51-5		1g	¥909.84	2023-12-07
SHENG KE LU SI SHENG WU JI SHU	sc-229005-1g	Propionic-2,2-d2 acid-d,	14770-51-5	99 atom % D	1g	￥677.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-229005-1 g	Propionic-2,2-d2 acid-d,	14770-51-5	99 atom % D	1g	￥677.00	2023-07-10